Cas no 57498-62-1 (4'-Iodobiphenyl-3-carboxylic acid)

• Product Name: 4'-Iodobiphenyl-3-carboxylic acid
• CAS No: 57498-62-1
• MF: C₁₃H₉IO₂
• MW: 324.113836050034
• MDL: MFCD15143486
• CID: 856878
• PubChem ID: 15037679
• Update Time: 2025-04-19

4'-Iodobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-IODOBIPHENYL-3-CARBOXYLIC ACID
• 3-(4-iodophenyl)benzoic acid
• 4'-iodo-3-biphenylcarboxylic acid
• 4'-iodobiphenyl-3-carboxylic acid
• 4'-Jod-3-biphenylcarbonsaeure
• 4'-IODOBIPHENYL-3-CARBOXYLICACID
• SCHEMBL11345464
• 57498-62-1
• AKOS015853624
• 4'-Iodo[1,1'-biphenyl]-3-carboxylic acid
• BS-23255
• DTXSID50567335
• MFCD15143486
• DB-349402
• 4'-Iodobiphenyl-3-carboxylic acid

• MDL： MFCD15143486
• Inchi： 1S/C13H9IO2/c14-12-6-4-9(5-7-12)10-2-1-3-11(8-10)13(15)16/h1-8H,(H,15,16)
• InChI Key： XMIVQLVJWMCPDK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 323.96500
• Monoisotopic Mass: 323.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.65640